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Compound of Interest

Compound Name: (-)-Dihydrocarveol

Cat. No.: B1197605 Get Quote

(-)-Dihydrocarveol, a combustible liquid commonly used in fragrance and flavoring research,

requires careful handling and disposal to ensure laboratory safety and environmental

protection. This document provides essential procedural guidance for researchers, scientists,

and drug development professionals on the proper disposal of (-)-Dihydrocarveol, in addition

to key safety data and handling protocols.

Properties and Hazards of (-)-Dihydrocarveol
Understanding the physical and chemical properties of a substance is the first step toward safe

handling and disposal. Below is a summary of key quantitative data for (-)-Dihydrocarveol.

Property Value

Molecular Formula C₁₀H₁₈O

Molecular Weight 154.25 g/mol [1]

Appearance Light yellow clear, liquid[2]

Density 0.926 g/mL at 20 °C[1][2]

Flash Point 90 °C (194 °F) - closed cup[1][2]

Storage Class Combustible liquids[1]
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(-)-Dihydrocarveol is classified as a combustible liquid and may be harmful if swallowed, in

contact with skin, or inhaled.[3] It can cause skin and serious eye irritation.[3] The toxicological

properties have not been thoroughly investigated, and it is crucial to handle it with appropriate

safety precautions.[2][3]

Experimental Protocols for Safe Disposal
The recommended procedure for the disposal of (-)-Dihydrocarveol involves a multi-step

process that prioritizes safety and regulatory compliance. Adherence to these protocols is

critical to minimize risks to personnel and the environment.

1. Personal Protective Equipment (PPE): Before handling (-)-Dihydrocarveol, ensure that

appropriate personal protective equipment is worn. This includes:

Eye Protection: Safety glasses with side-shields conforming to EN166 or NIOSH-approved

equivalents.[2]

Hand Protection: Handle with gloves that have been inspected prior to use. Use proper glove

removal technique to avoid skin contact.[2]

Body Protection: Wear impervious clothing to prevent skin exposure.[2]

Respiratory Protection: In case of insufficient ventilation, use a suitable respirator with an

ABEK (EN14387) filter.

2. Waste Collection:

Collect waste (-)-Dihydrocarveol in a suitable, closed container.[2] Containers that have

been opened must be carefully resealed and kept upright to prevent leakage.[2]

Label the waste container clearly as "Hazardous Waste" and specify the contents, including

the concentration of (-)-Dihydrocarveol.

3. Accidental Spill Cleanup: In the event of a spill, follow these steps:

Avoid breathing vapors, mist, or gas.[2]

Remove all sources of ignition.[2]
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Ventilate the area.

Contain the spillage using an inert absorbent material such as sand, vermiculite, or

diatomite.[3]

Collect the absorbed material using an electrically protected vacuum cleaner or by wet-

brushing and place it in a designated container for disposal.[2]

Wash the spill site after material pickup is complete.[3]

4. Disposal Method: The primary and recommended method for the disposal of (-)-
Dihydrocarveol is through a licensed professional waste disposal service.[2][3] This ensures

that the waste is managed in compliance with all federal, state, and local environmental

regulations.[3]

An alternative method for disposal is incineration. This combustible material may be burned in

a chemical incinerator equipped with an afterburner and scrubber.[2] Surplus and non-

recyclable solutions should be offered to a licensed disposal company.[2]

Important Considerations:

Do not let the product enter drains.[2]

Store waste containers in a cool, dry, and well-ventilated place away from heat, flames, and

sparks.[2]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of (-)-
Dihydrocarveol.
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Caption: Logical workflow for the safe disposal of (-)-Dihydrocarveol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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